2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid dimethylamide

• IUPAC Name: N,N-dimethyl-2-oxo-1,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C10H12N2O3S/c1-12(2)16(14,15)8-3-4-9-7(5-8)6-10(13)11-9/h3-5H,6H2,1-2H3,(H,11,13)
• InChI Key: SBULNBMWGLBIMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)NC(=O)C2
• Molecular Formula: C10H12N2O3S
• DSSTOX Substance ID: DTXSID60431210
• Molecular Weight: 240.28 g/mol
• CAS RN: 170565-89-6

Description

“2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid dimethylamide” is a chemical compound with the molecular formula CHAlNOS. It is also known by other names such as "1H-Indole-5-sulfonic acid, 2- (1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, aluminum salt, (2E)- (1:1)".

Molecular Structure Analysis

The molecular structure of this compound is based on structures generated from information available in ECHA’s databases. The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s important to note that the application of indole derivatives as biologically active compounds for the treatment of various disorders has attracted increasing attention in recent years.

Safety and Hazards

This compound may cause an allergic skin reaction. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to avoid getting it in eyes, on skin, or on clothing. Contaminated work clothing should not be allowed out of the workplace.

Synthesis routes and methods I

Procedure details

A suspension of 2.3 g of 5-chlorosulfonyl-2-oxindole in 10 mL of 2M dimethylamine in methanol was stirred at room temperature for 4 hours at which time a white solid was present. The precipitate was collected by vacuum filtration, washed with 5 mL of 1N sodium hydroxide and 5 mL of 1N hydrochloric acid and dried under vacuum at 40° C. overnight to give 1.9 g (79 % yield) of 5-dimethylaminosulfonyl-2-oxindole.

Synthesis routes and methods II

Procedure details

A suspension of 2.3 g of 5-chlorosulfonyl-2-oxindole (O-17) in 10 mL of 2 M dimethylamine in methanol was stirred at room temperature for 4 hours at which time a white solid was present. The precipitate was collected by vacuum filtration, washed with 5 mL of 1 N sodium hydroxide and 5 mL of 1 N hydrochloric acid and dried under vacuum at 40° C. overnight to give 1.9 g (79% yield) of 5-dimethylaminosulfonyl-2-oxindole.